![molecular formula C27H30O12 B2418461 4'-Demethyldeoxypodophyllotoxin beta-D-glucopyranoside CAS No. 78178-42-4](/img/structure/B2418461.png)
4'-Demethyldeoxypodophyllotoxin beta-D-glucopyranoside
Overview
Description
4’-Demethyldeoxypodophyllotoxin beta-D-glucopyranoside is a derivative of podophyllotoxin . Podophyllotoxins are a class of natural active substances isolated from the roots of Podophyllum peltatum L. and have significant cytotoxicity, which make them good antineoplastic and antiviral candidates .
Synthesis Analysis
The synthesis of 4’-Demethyldeoxypodophyllotoxin beta-D-glucopyranoside involves the reaction of aldehydes with 4’-O-demethylpodophyllotoxin . Ten 4β-N-substituted derivatives of 4’-O-demethylpodophyllotoxin were designed . The structures of all the target compounds were identified by 1H NMR, 13C NMR, and HR-MS .Molecular Structure Analysis
The C-ring of podophyllotoxin has four chiral carbon atoms . Modifications at the C-4 position of the C-ring, particularly nitrogen substitution, have been shown to lead to greater antitumor activity .Chemical Reactions Analysis
The chemical reactions involved in the synthesis of 4’-Demethyldeoxypodophyllotoxin beta-D-glucopyranoside include the reaction of aldehydes with 4’-O-demethylpodophyllotoxin . The distance and angle between the HDAC capping group and the zinc binding group were systematically varied .Scientific Research Applications
Oncolytic Activity and Toxicity Studies
Research on 4'-Demethyldeoxypodophyllotoxin beta-D-glucopyranoside (referred to as VM26 in studies) has primarily focused on its oncolytic activity and associated toxicity. One study detailed the distinct phases of toxicity exhibited by VM26, with acute toxicity manifesting within the first 10 days, followed by chronic and terminal phases characterized by progressive decreases in plasma levels of critical components, indicating irreversible hepatotoxicity and metabolic deficiencies leading to the death of mice (Hacker & Roberts, 1975). Another study investigated the effects of VM26 on hepatic intermediary metabolism in mice, revealing significant alterations in glucose metabolism and a negative balance in liver function, ultimately leading to death despite normal dietary intake (Hacker & Roberts, 1977).
Drug Interaction and Pharmacokinetics
Studies have also explored the interaction of VM26 with other substances and its pharmacokinetics. For instance, the interaction of quercetin with etoposide (a derivative of VM26) was studied in rats, revealing significant alterations in the pharmacokinetics of etoposide when administered orally in the presence of quercetin, potentially due to inhibition of P-glycoprotein-mediated efflux and CYP3A-catalyzed metabolism by quercetin (Li & Choi, 2009). The tissue and organ distribution of etoposide in rats was also examined, indicating primary distribution in the liver, intestine, and kidney, and suggesting that etoposide does not penetrate the blood-brain barrier effectively (Nakai et al., 1986).
Therapeutic Effects and Drug Combinations
VM26's therapeutic effects, particularly in combination with other drugs, have been a significant focus. The response of L1210 leukemia to combinations of VM26 with other drugs showed that VM26, in combination with 1,3-bis(2-chloroethyl)-1-nitrosourea, was remarkably effective, potentially due to a therapeutic interaction between the drugs (Roberts et al., 1981). Additionally, a phase II trial of VP16-213 (another derivative of VM26) in non-small cell lung cancer indicated minimal activity as a single agent in this cancer type (Chapman et al., 2004).
Future Directions
The future directions of research on 4’-Demethyldeoxypodophyllotoxin beta-D-glucopyranoside could involve further study of its potential antitumor activity . Research efforts continue to seek novel inhibitors with improved efficacy and minimal side effects . The demonstration of strand scission in isolated nuclei may provide an experimental model for elucidating the exact mechanism of action of VP-16 .
Properties
IUPAC Name |
(5R,5aR,8aR)-5-[3,5-dimethoxy-4-[(2S,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxyphenyl]-5a,8,8a,9-tetrahydro-5H-[2]benzofuro[5,6-f][1,3]benzodioxol-6-one | |
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C27H30O12/c1-33-17-5-12(6-18(34-2)25(17)39-27-24(31)23(30)22(29)19(8-28)38-27)20-14-7-16-15(36-10-37-16)4-11(14)3-13-9-35-26(32)21(13)20/h4-7,13,19-24,27-31H,3,8-10H2,1-2H3/t13-,19+,20+,21-,22+,23-,24+,27-/m0/s1 | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
QMXNRLBPHJPLKV-QNRBAVQLSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC(=CC(=C1OC2C(C(C(C(O2)CO)O)O)O)OC)C3C4C(CC5=CC6=C(C=C35)OCO6)COC4=O | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
COC1=CC(=CC(=C1O[C@H]2[C@@H]([C@H]([C@@H]([C@H](O2)CO)O)O)O)OC)[C@H]3[C@@H]4[C@@H](CC5=CC6=C(C=C35)OCO6)COC4=O | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C27H30O12 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
546.5 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.